(2S)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol

• IUPAC Name: (2S)-3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol
• InChI: InChI=1S/C11H15FO2/c1-8(7-13)5-9-3-4-11(14-2)10(12)6-9/h3-4,6,8,13H,5,7H2,1-2H3/t8-/m0/s1
• InChI Key: TTWJKCZDQUMIOP-QMMMGPOBSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)F)CO
• Isomeric SMILES: C[C@@H](CC1=CC(=C(C=C1)OC)F)CO
• Molecular Formula: C11H15FO2
• Molecular Weight: 198.23 g/mol

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